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Introduction
Amylin (8-37) is a truncated peptide analog of the native rat/mouse amylin hormone. It

functions as a competitive antagonist at the amylin receptor, effectively blocking the

physiological actions of endogenous amylin.[1][2][3] Amylin itself is a pancreatic hormone co-

secreted with insulin that plays a role in glucose homeostasis, gastric emptying, and satiety.[4]

[5] Due to its antagonistic properties, Amylin (8-37) is a critical research tool for investigating

the roles of the amylin signaling system in various physiological and pathological processes,

including metabolic disorders, insulin resistance, and neurodegenerative diseases.[1][2][6][7]

These application notes provide a detailed protocol for the preparation and intraperitoneal (IP)

administration of Amylin (8-37) in mice for research purposes.

Mechanism of Action
Amylin receptors are complex heterodimers, composed of the calcitonin receptor (CTR)

coupled with one of three Receptor Activity-Modifying Proteins (RAMPs), most commonly

RAMP1 or RAMP3.[4][6] The association with a RAMP confers high affinity for amylin.[8] Upon

binding of amylin, the receptor complex primarily activates the Gαs signaling pathway, leading

to an increase in intracellular cyclic AMP (cAMP) levels.[6] Amylin (8-37) competes with

endogenous amylin for binding to this receptor complex, thereby inhibiting downstream signal

transduction. This blockade allows researchers to elucidate the specific contributions of amylin

signaling to metabolic and neuronal regulation.
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Caption: Amylin (8-37) competitively blocks amylin binding to its receptor.

Experimental Protocols
This section details the necessary materials, reagent preparation, and the step-by-step

procedure for IP injection in mice.

Materials and Reagents
Amylin (8-37), rat/mouse, lyophilized powder (e.g., MedChemExpress, Bachem)

Sterile 0.9% saline solution (vehicle)

Sterile, pyrogen-free water for reconstitution (if required)

1.5 mL sterile microcentrifuge tubes

Insulin syringes or 1 mL syringes

25-27 gauge needles[9]

Appropriate mouse strain and housing
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Analytical balance

Vortex mixer

Ice bucket

Reagent Preparation: Amylin (8-37) Stock and Working
Solutions

Acclimatization: Allow the lyophilized Amylin (8-37) vial to equilibrate to room temperature

before opening to prevent condensation.

Reconstitution (Stock Solution): Briefly centrifuge the vial to ensure all powder is at the

bottom. Reconstitute the peptide in sterile 0.9% saline or sterile water to create a stock

solution (e.g., 1 mg/mL). Gently vortex to dissolve. Note: Follow manufacturer's specific

reconstitution recommendations if provided.

Storage (Stock Solution): Aliquot the stock solution into sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C for up to one month or -80°C for up to

six months.[1]

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the stock

solution on ice. Dilute it with sterile 0.9% saline to the final desired concentration. The final

injection volume should not exceed 10 mL/kg of body weight.[9]

Example Calculation:

Target Dose: 100 µg/kg

Mouse Weight: 25 g (0.025 kg)

Total Dose Needed: 100 µg/kg * 0.025 kg = 2.5 µg

Stock Solution: 1 mg/mL (1000 µg/mL)

Working Solution (for injection volume of 0.1 mL):

Final concentration needed: 2.5 µg / 0.1 mL = 25 µg/mL
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Dilute the 1000 µg/mL stock solution accordingly with sterile saline.

Intraperitoneal (IP) Injection Procedure
This procedure should be performed by personnel trained in rodent handling and injection

techniques, following approved institutional animal care guidelines.

Animal Restraint: Gently restrain the mouse using an appropriate technique (e.g., scruffing

the neck). The mouse should be tilted with its head slightly lower than its hind end to allow

abdominal organs to shift away from the injection site.[9]

Identify Injection Site: The preferred injection site is the lower right quadrant of the abdomen.

This location helps to avoid puncturing the cecum, urinary bladder, or other vital organs.[9]

Perform Injection: Insert a 25-27 gauge needle at a 15-20 degree angle into the peritoneal

cavity. Be careful not to insert the needle too deeply to avoid organ damage.

Administer Compound: Gently depress the syringe plunger to deliver the Amylin (8-37)

solution.

Withdraw Needle: Smoothly withdraw the needle.

Post-Injection Monitoring: Return the animal to its cage and monitor it for any signs of

distress, bleeding at the injection site, or adverse reactions.[9]

Data Presentation: Dosing and Effects
The dosage of Amylin (8-37) and its parent compound, amylin, can vary significantly based on

the experimental goals, mouse model, and administration route. The following table

summarizes dosages from various studies to serve as a reference. Researchers should

perform dose-response studies to determine the optimal concentration for their specific model

and endpoint.
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Compoun
d

Species/
Model

Dose Route Duration
Key
Findings

Referenc
e

Amylin (8-

37)
Rat 125 nmol/h Infusion 4 hours

Blocked

amylin-

induced

increases

in plasma

NEFA,

glycerol,

glucose,

and insulin.

[6][7]

Amylin
C57BL/6

Mice
10 µg/kg IP

Single

Dose

Increased

c-Fos

immunorea

ctivity in

the area

postrema

and

nucleus

tractus

solitarii.

[10]

Amylin
C57BL/6J

Mice

50, 500

µg/kg
IP

Single

Dose

Acute

reduction

of food

intake.

[11]

Amylin
Agouti

Mice
100 µg/kg IP

Single

Dose

Reduced

cumulative

food intake

over 3

hours in

fasted

mice.

[12]

Amylin 5XFAD

Mice

200 µg/kg IP Daily for 10

weeks

Reduced

Aβ plaque

burden and

[13]
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improved

performanc

e in Y

maze and

Morris

water

maze tests.

Amylin Rats 5 µg/kg IP
Single

Dose

Reduced

food intake

in 24-h

food-

deprived

rats.

[14]

Amylin Rats 100 µg/kg IP
Single

Dose

Reduced

meal size

and

feeding

rate.

[15]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for an acute in vivo study using Amylin (8-

37).
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Caption: A generalized workflow for in vivo studies using Amylin (8-37).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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